Cas no 1804517-27-8 (Ethyl 3,4-difluoro-5-nitrophenylacetate)
1804517-27-8 structure
Product Name:Ethyl 3,4-difluoro-5-nitrophenylacetate
CAS No:1804517-27-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4706388
Update Time:2023-08-15
Ethyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3,4-difluoro-5-nitrophenylacetate
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- Inchi: 1S/C10H9F2NO4/c1-2-17-9(14)5-6-3-7(11)10(12)8(4-6)13(15)16/h3-4H,2,5H2,1H3
- InChI Key: XYMVBBSCAJLNHT-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 295
- Topological Polar Surface Area: 72.1
Ethyl 3,4-difluoro-5-nitrophenylacetate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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